Cas no 863922-59-2 (4-iso-Propoxyphenylmagnesium bromide, 0.5M THF)

• Product Name: 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF
• CAS No: 863922-59-2
• MF: C₉H₁₁BrMgO
• MW: 239.392042398453
• MDL: MFCD20919607
• CID: 5235277
• Update Time: 2026-03-08

4-iso-Propoxyphenylmagnesium bromide, 0.5M THF Chemical and Physical Properties

Names and Identifiers

• 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF

• MDL： MFCD20919607
• Inchi： 1S/C9H11O.BrH.Mg/c1-8(2)10-9-6-4-3-5-7-9;;/h4-8H,1-2H3;1H;/q;;+1/p-1
• InChI Key： HIGWVGNRVFRYQQ-UHFFFAOYSA-M
• SMILES： O(C1C=CC([Mg]Br)=CC=1)C(C)C

Additional information on 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF

Introduction to 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF (CAS No. 863922-59-2)

4-iso-Propoxyphenylmagnesium bromide, 0.5M THF is a specialized organomagnesium compound widely utilized in modern synthetic organic chemistry, particularly in the field of pharmaceutical and fine chemical synthesis. This organolithium derivative, dissolved in tetrahydrofuran (THF), serves as a highly effective reagent for Grignard reactions, enabling the formation of carbon-carbon bonds through nucleophilic addition to carbonyl compounds. The compound's unique structure, featuring an isopropoxy group attached to a phenyl ring and stabilized by a magnesium-bromide bond, enhances its reactivity and selectivity in various synthetic pathways.

The chemical formula of 4-iso-Propoxyphenylmagnesium bromide can be represented as C₁₀H₁₃MgBr, where the isopropoxy group (–OCH(CH₃)₂) contributes to the compound's stability in anhydrous conditions. The presence of a bromine atom allows for further functionalization via deprotonation or substitution reactions, making it a versatile intermediate in multi-step syntheses. When dissolved in 0.5M THF, the compound exhibits enhanced solubility and reactivity, facilitating its use in both laboratory-scale reactions and industrial processes.

In recent years, the demand for high-purity organometallic reagents has surged due to their critical role in pharmaceutical development. Studies have demonstrated that 4-iso-Propoxyphenylmagnesium bromide is particularly effective in constructing complex molecular architectures found in drug candidates. For instance, research published in the Journal of Organic Chemistry highlights its application in synthesizing biaryl compounds, which are prevalent motifs in many therapeutic agents. The compound's ability to undergo regioselective additions while maintaining high yields has made it a preferred choice for medicinal chemists seeking efficient synthetic routes.

The use of 0.5M THF as a solvent is crucial for stabilizing the Grignard reagent and ensuring optimal reaction conditions. Tetrahydrofuran is an excellent choice due to its ability to solvate organometallic species while minimizing side reactions such as homocoupling or decomposition. This makes the 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF solution particularly useful for reactions requiring precise control over stoichiometry and reaction kinetics. Furthermore, advances in solvent recovery technologies have made THF-based systems more sustainable, aligning with green chemistry principles.

Recent advancements in computational chemistry have also contributed to the optimization of reactions involving 4-iso-Propoxyphenylmagnesium bromide. Molecular modeling studies have revealed insights into its interaction with substrates, helping chemists predict reaction outcomes with greater accuracy. These computational tools are increasingly integrated into drug discovery pipelines, reducing experimental trial-and-error and accelerating the development of novel therapeutics. For example, simulations have shown that the isopropoxy group influences the electronic properties of the phenyl ring, enhancing its nucleophilicity and making it more suitable for certain types of additions.

The compound's role extends beyond pharmaceuticals into materials science and agrochemicals. Researchers have explored its utility in synthesizing functionalized polymers and specialty chemicals that exhibit unique properties such as photoactivity or biodegradability. A notable study published in Polymer Chemistry demonstrated how 4-iso-Propoxyphenylmagnesium bromide could be used to introduce aryl side chains onto polymer backbones, improving material performance under various conditions. Such applications underscore the broad versatility of organometallic reagents like this one.

In conclusion, 4-iso-Propoxyphenylmagnesium bromide, 0.5M THF (CAS No. 863922-59-2) represents a cornerstone reagent in modern synthetic chemistry. Its combination of reactivity, selectivity, and ease of handling makes it indispensable for researchers developing new pharmaceuticals, advanced materials, and specialty chemicals. As scientific understanding progresses and new methodologies emerge, the importance of high-quality organometallic compounds like this one will only continue to grow.